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Compound of Interest

Compound Name: 3-Mercapto-1-octanol-d5

Cat. No.: B12368911

Essential Safety and Handling of 3-Mercapto-1-
octanol-d5

For Immediate Reference: Key Safety and Logistical Information

The following guide provides critical operational and disposal protocols for the safe handling of
3-Mercapto-1-octanol-d5 in a laboratory setting. This information is intended for researchers,
scientists, and drug development professionals to minimize risks and ensure the integrity of the
compound.

Personal Protective Equipment (PPE)

Due to the potential hazards associated with mercaptans, including irritation to the respiratory
tract, skin, and eyes, appropriate personal protective equipment is mandatory.[1][2][3] The
deuterated nature of this compound also necessitates careful handling to prevent isotopic
dilution.[4]

Recommended PPE:
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Equipment

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).[5]

To prevent skin contact with
the mercaptan, which can

cause irritation.[3]

Eye Protection

Safety goggles or a face
shield.[1]

To protect eyes from splashes,
which can cause serious

irritation.[6]

Skin and Body

Laboratory coat or chemical-

resistant apron.[1]

To protect skin and clothing

from contamination.

Respiratory

Use in a well-ventilated area or
under a chemical fume hood.
[1][7] A respirator with organic
vapor cartridges may be
necessary for spills or in poorly

ventilated areas.[5]

To avoid inhalation of vapors,
which can cause respiratory
irritation.[3][8]

Health and Safety Data

While specific toxicological data for 3-Mercapto-1-octanol-d5 is not readily available, data for
similar mercaptans and 1-octanol indicate potential hazards. Mercaptans are known for their

strong, unpleasant odor.[2]

Exposure Limits for a Related Compound (Methyl Mercaptan):

Organization Limit Details

OSHA 10 ppm Never to be exceeded.[5]
NIOSH 0.5 ppm 15-minute ceiling.[5]

ACGIH 0.5 ppm 8-hour time-weighted average.

[5]

Note: These limits are for a related compound and should be used as a guide for cautious

handling.
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Physical and Chemical Properties (of related, non-deuterated compounds):

Property 1-Octanol[6] 3-Mercapto-1-propanol[9]
. _ 81-82°C (178 -180 °F) at 13
Boiling Point 196 °C (385 °F)
hPa
Density 0.827 g/cm?3 (at 25 °C) 1.067 g/cm3 (at 20 °C)
Flash Point 81 °C (177.8 °F) Combustible liquid[9]

Operational Plan: Step-by-Step Handling Protocol

A. Preparation and Acclimatization:

o Acclimatize: Before use, allow the sealed container of 3-Mercapto-1-octanol-d5 to
equilibrate to room temperature.[10][11] This is a critical step to prevent condensation of
atmospheric moisture inside the container upon opening, which could lead to hydrogen-
deuterium (H-D) exchange and compromise the isotopic purity of the compound.[4][11]

 Inert Atmosphere: Whenever possible, handle the compound under a dry, inert atmosphere,
such as nitrogen or argon, to further minimize exposure to moisture.[4][10]

o Ventilation: Ensure all handling is performed in a well-ventilated area, preferably within a
certified chemical fume hood.[7]

B. Aliquoting and Use:
o Don PPE: Put on all required personal protective equipment as detailed in the table above.

» Grounding: If transferring significant quantities, ensure containers are grounded and bonded
to prevent static discharge, as mercaptans can be combustible.[5][12]

e Dispensing: Use only non-sparking tools when opening and closing containers.[5][12]

o Sealing: After dispensing the required amount, securely seal the container to protect the
remaining compound from atmospheric moisture and oxidation.[4]
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» Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.
[8] Do not eat, drink, or smoke in the work area.[12]

Disposal Plan
Waste containing 3-Mercapto-1-octanol-d5 must be treated as hazardous waste.

o Waste Collection: Collect all waste, including contaminated consumables (e.g., pipette tips,
gloves), in a designated, sealed, and clearly labeled hazardous waste container.

o Neutralization (for spills): Small spills may be neutralized with a 10% aqueous alkali solution
or other oxidizing agents like potassium permanganate or calcium hypochlorite.[13]
However, consult your institution's safety officer for specific procedures.

 Incineration: The preferred method for mercaptan disposal is typically controlled incineration.
[14]

o Professional Disposal: Arrange for disposal through a licensed hazardous waste
management company.[12][15] Do not pour mercaptan waste down the drain.[9]

Logical Workflow for Safe Handling
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Workflow for Safe Handling of 3-Mercapto-1-octanol-d5
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:
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:

Prepare Fume Hood
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Open Container
(Under Inert Gas)

Dispense Compound
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Original Container

Cleanup & Disposal
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Clean Work Area

Dispose via Hazardous
Waste Stream

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Mercapto-1-octanol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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